N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-4-methoxybenzamide

• IUPAC Name: N-[2-(2,5-dimethoxyanilino)-2-oxoethyl]-4-methoxybenzamide
• InChI: InChI=1S/C18H20N2O5/c1-23-13-6-4-12(5-7-13)18(22)19-11-17(21)20-15-10-14(24-2)8-9-16(15)25-3/h4-10H,11H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key: KASVFOPSDIXSOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-4-methoxybenzamide, also known as DOBAM or 2,5-Dimethoxy-4-bromoamphetamine, is a synthetic compound that belongs to the phenethylamine class of drugs. It is a potent hallucinogen and is classified as a Schedule I controlled substance in the United States. DOBAM has been the subject of extensive scientific research due to its potential applications in medicine and neuroscience.

Mechanism of Action

N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-4-methoxybenzamide acts as a partial agonist at the serotonin 2A receptor, meaning that it binds to the receptor and activates it to a lesser extent than a full agonist. This results in a complex pattern of effects on the brain, including alterations in perception, mood, and cognition.
Biochemical and Physiological Effects:
N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-4-methoxybenzamide has been shown to induce a range of biochemical and physiological effects in humans and animals. These include changes in heart rate, blood pressure, body temperature, and respiration. It also alters the activity of various neurotransmitter systems in the brain, including serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-4-methoxybenzamide has several advantages as a research tool, including its high potency and selectivity for the serotonin 2A receptor. However, it also has several limitations, including its potential for inducing severe hallucinations and other adverse effects in humans. It is also difficult to study in vivo due to its rapid metabolism and short half-life.

Future Directions

There are several potential future directions for research on N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-4-methoxybenzamide. One area of interest is its potential applications in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is its use as a tool for studying the role of the serotonin 2A receptor in various physiological and pathological conditions. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-4-methoxybenzamide and its potential for inducing adverse effects in humans.

Synthesis Methods

N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-4-methoxybenzamide is synthesized through a multi-step process that involves the reaction of 2,5-dimethoxyphenethylamine with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2,4,5-trimethoxyphenylisocyanate to yield N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-4-methoxybenzamide.

Scientific Research Applications

N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-4-methoxybenzamide has been studied extensively for its potential applications in medicine and neuroscience. It has been shown to have a high affinity for the serotonin 2A receptor, which is involved in the regulation of mood, cognition, and perception. This makes N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-4-methoxybenzamide a valuable tool for studying the role of this receptor in various physiological and pathological conditions.